Cas no 1450-63-1 (1,1,4,4-Tetraphenyl-1,3-butadiene)

• Product Name: 1,1,4,4-Tetraphenyl-1,3-butadiene
• CAS No: 1450-63-1
• MF: C₂₈H₂₂
• MW: 358.474287509918
• MDL: MFCD00004766
• CID: 83680
• Update Time: 2025-06-21

1,1,4,4-Tetraphenyl-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-Tetraphenyl-1,3-butadiene
• TPB
• 1,4,4-triphenylbuta-1,3-dienylbenzene
• 1,1',1'',1'''-(1,3-butadiene-1,4-diylidene)tetrakis-Benzene
• 1,1',1'',1'''-(1,3-butadiene-1,4-diylidene)tetrabenzene
• 1,1,4,4-tetraphenylbutadiene
• 1,1,4,4-tetraphenyl-3-butadiene
• NSC 12572
• TPB (dopant)
• Tetraphenylbutadiene
• Tetraphenylboron anion
• 1,1,4,4-tetraphenylbuta-1,3-diene
• 1,1,4,4-TETRAPHENYLBUTADIENE, SCINT
• 1,3-Butadiene, 1,1,4,4-tetraphenyl-
• Benzene, 1,1',1'',1'''-(1,3-butadiene-1,4-diylidene)tetrakis-
• (1,4,4-Triphenyl-1,3-butadienyl)benzene
• 1,4,4-Tetraphenylbutadiene
• 4-0

• MDL： MFCD00004766
• Inchi： 1S/C28H22/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-22H
• InChI Key： KLCLIOISYBHYDZ-UHFFFAOYSA-N
• SMILES： C(=C/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1)(/C1C=CC=CC=1)\C1C=CC=CC=1
• BRN： 1914229

Computed Properties

• Exact Mass: 358.17200
• Monoisotopic Mass: 358.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: With white fiber
• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195.0 to 205.0 deg-C
• Boiling Point: 425.89°C (rough estimate)
• Flash Point: 289 °C
• Refractive Index: 1.8780 (estimate)
• Solubility: Insuluble (2.7E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 7.25020
• Solubility: Not determined

1,1,4,4-Tetraphenyl-1,3-butadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：CY9040630
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,1,4,4-Tetraphenyl-1,3-butadiene

1,1,4,4-Tetraphenyl-1,3-butadiene (CAS No. 1450-63-1): A Comprehensive Overview

The compound 1,1,4,4-Tetraphenyl-1,3-butadiene (CAS No. 1450-63-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a conjugated diene system flanked by four phenyl groups at positions 1 and 4 of the butadiene backbone. The presence of these phenyl groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic methodologies have enabled the efficient production of 1,1,4,4-Tetraphenyl-1,3-butadiene, allowing for its exploration in diverse applications. One of the most promising areas of research involves its use as a precursor in the synthesis of advanced materials such as semiconductors and optoelectronic devices. The conjugated diene system in this compound facilitates strong electronic interactions, which are critical for achieving desired properties in these materials.

In addition to its role in materials science, CAS No. 1450-63-1 has garnered attention in the field of drug discovery due to its potential as a scaffold for bioactive molecules. Researchers have explored its ability to act as a template for designing compounds with specific pharmacological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

The synthesis of 1,1,4,4-Tetraphenyl-1,3-butadiene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach employs the use of palladium-catalyzed coupling reactions to assemble the phenyl groups onto the butadiene backbone. This method has been optimized in recent years to enhance efficiency and reduce costs associated with large-scale production.

From an environmental perspective, the stability and biodegradation characteristics of CAS No. 1450-63-1 have been thoroughly investigated to ensure its safe handling and disposal. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 1450-63-1, or Tetraphenylbutadiene, stands as a testament to the ingenuity and progress in modern chemistry. Its versatile structure and tunable properties continue to drive innovation across multiple disciplines. As research into this compound advances further into uncharted territories such as green chemistry and sustainable materials development, it is poised to play an even more significant role in shaping the future of science and technology.